BENGHE Foundational & Exploratory

Check Availability & Pricing

4'-tert-Butylacetophenone molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4'-tert-Butylacetophenone

Cat. No.: B192730

An In-depth Technical Guide to 4'-tert-Butylacetophenone

This technical guide provides a comprehensive overview of 4'-tert-Butylacetophenone, a
versatile organic compound utilized in various sectors including pharmaceuticals,
agrochemicals, and the fragrance industry. This document outlines its fundamental chemical
properties, detailed synthesis protocols, and its applications, particularly for researchers,
scientists, and professionals in drug development.

Core Chemical and Physical Properties

4'-tert-Butylacetophenone, also known as 1-(4-tert-butylphenyl)ethanone, is a para-
substituted acetophenone.[1] At room temperature, it can present as a clear, colorless liquid or
a white to off-white solid.[1][2][3] It is characterized by the molecular formula C12H160 and a
molecular weight of 176.25 g/mol .[1][2][4][5][6][7]

Quantitative Data Summary

The key physicochemical properties of 4'-tert-Butylacetophenone are summarized in the
table below for easy reference.
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Property Value References
Molecular Formula C12H160 [L1121131141I61[71(8]
Molecular Weight 176.25 g/mol [LI121[41[5116][7]
CAS Number 943-27-1 HERIBBEEE
Appearance Clear colorless liquid or white 213

to off-white solid
Melting Point 17-18 °C (dimorphic) (11121131181
Boiling Point 107-108 °C @ 5 mmHg [111213118]
Density 0.964 g/mL at 25 °C [1][2][8]

Refractive Index

n20/D 1.52

[1](21(°]

Insoluble in water; Soluble in

alcohol and ether; Slightly

Solubilit ots
’ soluble in chloroform, ethyl [H2)ie]
acetate, and methanol.
Flash Point 86 °F (30 °C) e

Experimental Protocols

The primary method for synthesizing 4'-tert-Butylacetophenone is through the Friedel-Crafts
acylation of tert-butylbenzene.[3]

Synthesis of 4'-tert-Butylacetophenone via Friedel-
Crafts Acylation

Objective: To synthesize 4'-tert-Butylacetophenone from tert-butylbenzene and acetyl
chloride.

Materials:

e Anhydrous aluminum chloride (AICI3)
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e Carbon tetrachloride (CCl4)
o Acetyl chloride (CH3COCI)

o tert-Butylbenzene (C10H14)
e Hydrochloric acid (HCI, 35%)
e Water (H20)

e Ice

e Nitrogen gas (N2)

e Anhydrous sodium acetate
Procedure:

e Reaction Setup: In a reaction vessel, place 514 grams (3.85 mol) of anhydrous aluminum
chloride in 2 liters of carbon tetrachloride.[9]

« Addition of Acetyl Chloride: Vigorously stir the mixture while adding 302 grams (3.85 mol) of
acetyl chloride over a period of 1 hour. Maintain the temperature below 10 °C during this
addition.[9]

» Addition of tert-Butylbenzene: Subsequently, add 469 grams (3.5 mol) of tert-butylbenzene to
the reaction mixture over a 3-hour period, ensuring the temperature is kept below 5 °C.[9]

e Reaction Completion: After the addition is complete, continue stirring the mixture for 1 hour
without cooling.[9]

e Quenching: Pour the reaction mixture into a separate vessel containing 500 mL of water, 1.7
kg of ice, and 150 mL of 35% hydrochloric acid to quench the reaction.[9]

o Extraction and Purification: Separate the organic phase. Wash the organic layer to neutrality
and then dry it.[9]
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¢ Solvent Removal: Distill off the carbon tetrachloride solvent. The resulting product is 600

grams of 4'-tert-butylacetophenone.[9]
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Caption: Synthesis workflow for 4'-tert-Butylacetophenone.

Applications in Research and Drug Development
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4'-tert-Butylacetophenone serves as a crucial intermediate in the synthesis of various organic
molecules.[3] Its applications are diverse, ranging from being a component in fragrances to a
building block for pharmaceuticals and agrochemicals.[3]

o Pharmaceutical Intermediate: It is an important precursor in the synthesis of more complex
molecules. For instance, it is identified as an impurity in the synthesis of Ebastine, an
antihistamine drug.[1][2] It is also used to synthesize 2-pyridone derivatives, which are
scaffolds of interest in medicinal chemistry.[1][2][6]

o Agrochemicals and Specialty Chemicals: The compound is used in the production of certain
agrochemicals, polymers, and UV stabilizers.[3]

o Research Applications: In a laboratory setting, it is used in studies related to organic
synthesis methodologies and olfactory research.[3][10] For example, it can be a starting
material for the Willgerodt-Kindler reaction to produce 4-tert-butylphenylacetic acid, another
valuable chemical intermediate.[11]
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Caption: Role as an intermediate in various applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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